Cas no 1174039-45-2 (O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate)

• Product Name: O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate
• CAS No: 1174039-45-2
• MF: C₁₄H₁₈F₃N₃O₄
• MW: 349.305634021759
• CID: 4561540
• Update Time: 2025-06-08

O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 7-tert-Butyl 1-methyl 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate
• O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate

• Inchi： 1S/C14H18F3N3O4/c1-13(2,3)24-12(22)19-5-6-20-8(7-19)9(10(21)23-4)18-11(20)14(15,16)17/h5-7H2,1-4H3
• InChI Key： AEQKPGZWGAVZIB-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)N=C(C(F)(F)F)N1CCN(C(OC(C)(C)C)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate

Comprehensive Analysis of O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate (CAS No. 1174039-45-2)

O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate (CAS No. 1174039-45-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the imidazo[1,5-a]pyrazine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. Its molecular formula, C₁₅H₁₈F₃N₃O₄, highlights the presence of a trifluoromethyl group, which is often associated with enhanced metabolic stability and bioavailability in medicinal chemistry.

In recent years, the demand for fluorinated compounds like O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate has surged, driven by their applications in the development of small-molecule inhibitors and biologically active probes. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the rising focus on targeted therapies for diseases such as cancer and inflammatory disorders. The tert-butyl and methyl ester moieties in its structure further contribute to its utility as an intermediate in organic synthesis, enabling modular derivatization for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1174039-45-2 typically involves multi-step reactions, including cyclization and esterification processes, to achieve the desired imidazo[1,5-a]pyrazine core. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research settings, especially when the compound is used as a building block for more complex molecules.

From an industrial perspective, O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous waste, chemists are exploring catalytic methods and solvent-free conditions to produce such compounds efficiently. This aligns with broader trends in the chemical industry, where environmentally friendly protocols are prioritized without compromising yield or quality.

Another area of interest is the compound's potential role in covalent drug design. The trifluoromethyl group can act as a bioisostere for other functional groups, offering opportunities to optimize pharmacokinetic properties. Recent publications have highlighted its use in fragment-based drug discovery (FBDD), where its modularity allows for rapid exploration of chemical space. This is particularly relevant given the growing emphasis on personalized medicine and precision therapeutics.

In summary, O7-tert-butyl O1-methyl 3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate (CAS No. 1174039-45-2) represents a valuable tool for researchers exploring novel bioactive molecules. Its structural complexity, combined with the versatility of its functional groups, positions it as a key player in the development of next-generation therapeutics and agrochemicals. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in medicinal chemistry and materials science for years to come.